Cas no 1805919-33-8 (6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805919-33-8
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872902
• Update Time: 2025-10-28

6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-4-1-6(14)5(3-12)7(13-4)8(10)11/h1,8H,2H2,(H,13,14)
• InChI Key： FSWOGQFPZLYKJY-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C#N)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

Introduction to 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805919-33-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine, identified by its CAS number 1805919-33-8, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework integrates several key functional groups, including a chloromethyl substituent, a cyano group, a difluoromethyl moiety, and a hydroxypyridine core, which collectively contribute to its remarkable biological activity and synthetic potential.

The hydroxypyridine scaffold is a well-documented pharmacophore in drug discovery, often found in kinase inhibitors, antiviral agents, and anticancer therapeutics. The presence of the chloromethyl group enhances the compound’s reactivity, making it a valuable intermediate for further derivatization and the development of novel bioactive molecules. Additionally, the electron-withdrawing nature of the cyano group and the electron-donating effect of the hydroxyl moiety modulate the compound’s electronic properties, influencing its interactions with biological targets.

The incorporation of a difluoromethyl group is particularly noteworthy, as this substituent has been extensively studied for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties in drug candidates. Recent advancements in medicinal chemistry have highlighted the role of fluorinated compounds in enhancing drug efficacy and reducing off-target effects. In this context, 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine represents a promising scaffold for designing next-generation therapeutics.

Recent research has demonstrated the compound’s potential in modulating key biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases involved in tumor progression. The chloromethyl group serves as a versatile handle for further functionalization, enabling the synthesis of analogs with tailored biological profiles. Furthermore, the cyano group contributes to electron density redistribution, which can enhance binding interactions with protein targets.

The structural features of 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine also make it an attractive candidate for developing small-molecule probes in chemical biology. Researchers have utilized this compound as a tool to investigate enzyme mechanisms and identify novel drug targets. The compound’s ability to undergo selective modifications allows chemists to probe specific interactions within biological systems, providing insights into disease pathways and potential therapeutic interventions.

In terms of synthetic methodologies, the preparation of 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine involves multi-step organic transformations that highlight its synthetic accessibility. The synthesis typically begins with functionalization of the pyridine ring followed by introducing the chloromethyl, cyano, and difluoromethyl groups in a controlled manner. Advanced techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions have been employed to achieve high yields and regioselectivity.

The pharmaceutical industry has shown interest in exploring derivatives of this compound for their therapeutic potential. Preclinical studies have indicated that certain analogs exhibit promising activities against inflammatory disorders and cancer models. The combination of structural motifs known to enhance bioavailability—such as the hydroxypyridine core and fluorinated substituents—makes this class of compounds particularly appealing for drug development.

Future directions in research may focus on optimizing synthetic routes to improve scalability and cost-efficiency. Additionally, computational modeling techniques could be employed to predict novel derivatives with enhanced biological activity. The integration of machine learning algorithms into virtual screening processes may accelerate the discovery of lead compounds derived from this scaffold.

Overall,6-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805919-33-8) exemplifies how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups positions it as a valuable building block for future drug discovery efforts across multiple therapeutic areas.